Cas no 2171724-57-3 (3-(4-ethylcyclohexyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(4-ethylcyclohexyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171724-57-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6319172
• PubChem ID: 165807753
• Update Time: 2025-05-23

3-(4-ethylcyclohexyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylcyclohexyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1509290
• 2171724-57-3
• 3-[(4-ethylcyclohexyl)(methyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C28H34N2O5/c1-3-18-12-14-19(15-13-18)30(2)27(33)25(16-26(31)32)29-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24-25H,3,12-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： QHWUQYLBSNMTCL-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(4-ethylcyclohexyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(4-Ethylcyclohexyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview

The compound 3-(4-ethylcyclohexyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171724-57-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its complex structure, which includes a 4-ethylcyclohexyl group, a carbamoyl group, and a fluorenylmethoxycarbonyl (Fmoc) group. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the synthesis of advanced biomolecules and materials. For instance, the Fmoc group is widely used as a protecting group in peptide synthesis, enabling precise control over the assembly of amino acids into complex structures. The integration of the 4-ethylcyclohexyl group adds mechanical stability and enhances the molecule's compatibility with various biological systems. This makes it an invaluable tool in drug design and delivery systems.

One of the most exciting developments involving this compound is its role in the creation of bio-inspired materials. Researchers have demonstrated that the carbamoyl group can undergo reversible chemical transformations under specific conditions, making it ideal for applications in adaptive materials and sensors. Furthermore, the presence of the fluorenylmethoxycarbonyl group allows for precise modulation of electronic properties, which is critical in optoelectronic devices.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product, making it more accessible for industrial applications. Recent advancements in green chemistry have also led to the development of more sustainable synthesis pathways, reducing the environmental footprint associated with its production.

The versatility of this compound is further evidenced by its application in biotechnology. It has been employed as a building block in the construction of synthetic peptides and proteins with tailored functionalities. For example, its ability to form stable amide bonds under mild conditions has facilitated the synthesis of complex biomolecules that mimic natural enzymes. This has opened new avenues for drug discovery and therapeutic development.

Moreover, this compound plays a pivotal role in materials science, particularly in the development of high-performance polymers and composites. Its unique combination of functional groups enables the creation of materials with exceptional mechanical, thermal, and electrical properties. Recent research has focused on incorporating this compound into nanomaterials, such as graphene oxide composites, to enhance their performance in energy storage devices.

In conclusion, 3-(4-ethylcyclohexyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171724-57-3) is a versatile and multifaceted compound with wide-ranging applications across various scientific disciplines. Its intricate structure and functional groups make it an indispensable tool in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in advancing technological and biomedical innovations.